Cas no 23996-36-3 (2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-3-phenyl-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-3-phenyl-
• CAS No: 23996-36-3
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 258152
• PubChem ID: 212244
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-3-phenyl-
• 1-methyl-3-phenyl-1,3-dihydro-benzoimidazol-2-one
• 23996-36-3
• 5-24-02-00338 (Beilstein Handbook Reference)
• SCHEMBL6362809
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-3-phenyl-
• 1-Methyl-3-phenyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 1,3-Dihydro-1-methyl-3-phenyl-2H-benzimidazol-2-one
• BRN 1576119
• DTXSID50178723

• Inchi： 1S/C14H12N2O/c1-15-12-9-5-6-10-13(12)16(14(15)17)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： VMKCXIJBSNPXCB-UHFFFAOYSA-N
• SMILES： O=C1N(C)C2C=CC=CC=2N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.236
• Boiling Point: 360.5°C at 760 mmHg
• Flash Point: 160°C
• Refractive Index: 1.643
• PSA: 23.55